Cas no 38717-95-2 (1,2-Benzenedicarboxylic acid, 4-chloro-, diethyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-chloro-, diethyl ester
• CAS No: 38717-95-2
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 1491230
• Update Time: 2024-08-23

1,2-Benzenedicarboxylic acid, 4-chloro-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-chloro-, diethyl ester
• 1,2-Benzenedicarboxylic acid, 4-chloro-, 1,2-diethyl ester

• Inchi： 1S/C12H13ClO4/c1-3-16-11(14)9-6-5-8(13)7-10(9)12(15)17-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： IGOQWCINLZXOHL-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=CC=C(Cl)C=C1C(OCC)=O

Computed Properties

• Exact Mass: 256.05029

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 173-175 °C
• PSA: 52.6